Cas no 139952-87-7 (L-Alanine-15N-N-t-BOC)

L-Alanine-15N-N-t-BOC Properties

Names and Identifiers

• BOC-ALA-OH-15N
• BOC-[15N]ALA-OH
• (S)-N-(t-butoxycarbonyl)[15N]alanine
• [15N]-N-(tert-butoxycarbonyl)-L-alanine
• < 15N> N-Boc-L-alanine
• 15N-tBoc-L-alanine
• 489913_ALDRICH
• L-Alanine-15N, N-t-Boc derivative
• N-(tert-Butoxycarbonyl)-L-alanine-15N
• Boc-L-Ala-OH-15N
• CS-0376603
• N-(tert-Butoxycarbonyl)-L-(~15~N)alanine
• Boc-Ala-OH-15N, >=98 atom % 15N, >=99% (CP)
• HY-41121S4
• Boc-Ala-OH-15N
• 139952-87-7
• DTXSID40498922
• (2S)-2-[(2-Methylpropan-2-yl)oxycarbonyl(15N)amino]propanoic acid
• +Expand

• InChIKey： QVHJQCGUWFKTSE-LBBOFACRSA-N
• Inchi： InChI=1S/C8H15NO4/c1-5(6(10)11)9-7(12)13-8(2,3)4/h5H,1-4H3,(H,9,12)(H,10,11)/t5-/m0/s1/i9+1
• SMILES： CC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 190.09714285g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 190.09714285g/mol
• Heavy Atom Count: 13
• Complexity: 207
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Melting Point: 79-83 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters